Cas no 954563-85-0 (6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline)

6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline is a brominated tetrahydroquinoline derivative with a methyl substituent at the 8-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom at the 6-position enhances reactivity for further functionalization, enabling cross-coupling reactions or nucleophilic substitutions. The tetrahydroquinoline scaffold is structurally significant in medicinal chemistry, often found in bioactive molecules. The methyl group at the 8-position may influence steric and electronic properties, contributing to selectivity in synthetic applications. This compound is typically handled under inert conditions due to its sensitivity to oxidation. High purity grades are available for research and industrial use.
6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline structure
954563-85-0 structure
Product Name:6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline
CAS No:954563-85-0
MF:C10H12BrN
MW:226.112981796265
CID:1091669
PubChem ID:16793316
Update Time:2025-05-19

6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline
    • SCHEMBL10911434
    • Z259727390
    • 954563-85-0
    • EN300-68325
    • AKOS000146056
    • A922484
    • CS-0143766
    • MDL: MFCD09740135
    • Inchi: 1S/C10H12BrN/c1-7-5-9(11)6-8-3-2-4-12-10(7)8/h5-6,12H,2-4H2,1H3
    • InChI Key: QEPGOKGCHKDWBT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C2=C(C=1)CCCN2

Computed Properties

  • Exact Mass: 225.01531g/mol
  • Monoisotopic Mass: 225.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline Security Information

  • Storage Condition:Sealed in dry,2-8°C

6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline Pricemore >>

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Additional information on 6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline

6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline: A Comprehensive Overview

6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 954563-85-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of tetrahydroquinolines, which are known for their unique structural properties and potential applications in drug discovery. The 6-bromo and 8-methyl substituents in its structure contribute to its distinct chemical characteristics and biological activity.

Recent studies have highlighted the importance of tetrahydroquinolines as scaffolds for developing bioactive molecules. The 6-bromo group in 6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline introduces electronic effects that can influence the compound's reactivity and binding affinity to biological targets. Similarly, the 8-methyl substituent enhances the molecule's lipophilicity, which is crucial for its potential use in drug design.

One of the most promising applications of 6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline lies in its potential as a lead compound for anti-cancer therapies. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells to a significant extent.

In addition to its anti-cancer properties, 6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline has also been investigated for its anti-inflammatory and antioxidant activities. These findings underscore its versatility as a multi-functional molecule with potential applications in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline involves a series of well-established organic reactions. Starting from quinoline derivatives, chemists employ bromination and alkylation techniques to introduce the desired substituents at specific positions on the ring system. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have been instrumental in confirming the structure of 6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline. These methods provide detailed insights into the compound's molecular architecture and help validate its identity during synthesis and characterization.

Looking ahead, the development of novel analogs based on 6-Bromo-8-methyl-1,2,3,4-tetrahydroquinoline holds great promise for advancing therapeutic interventions. By modifying the substituents at different positions on the tetrahydroquinoline ring system, researchers can explore a wide range of biological activities and optimize the compound's pharmacokinetic properties for clinical use.

In conclusion,6-Bromo-8-methyl-1,tetrahydroquinoline (CAS No. 954563-85) is a compelling compound with diverse applications in drug discovery and development. Its unique structural features and promising biological activities make it a valuable tool for addressing some of the most pressing challenges in modern medicine.

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